Cas no 1253297-29-8 (4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride)

4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride structure
1253297-29-8 structure
Product Name:4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
CAS No:1253297-29-8
MF:C9H6ClNO2S2
MW:259.732438564301
MDL:MFCD26719513
CID:5242667
Update Time:2025-07-25

4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-(4-thiazolyl)-
    • 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
    • MDL: MFCD26719513
    • Inchi: 1S/C9H6ClNO2S2/c10-15(12,13)8-3-1-7(2-4-8)9-5-14-6-11-9/h1-6H
    • InChI Key: KGYZQLSZMAIMFB-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=CC=C(C2=CSC=N2)C=C1

4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-286512-1g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
1g
$690.0 2023-09-06
Enamine
EN300-286512-5g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
5g
$1810.0 2023-09-06
Enamine
EN300-286512-10g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
10g
$2275.0 2023-09-06
Enamine
EN300-286512-1.0g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
1.0g
$690.0 2023-03-01
Enamine
EN300-286512-2.5g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
2.5g
$1430.0 2023-09-06
Enamine
EN300-286512-5.0g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
5.0g
$1810.0 2023-03-01
Enamine
EN300-286512-10.0g
4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride
1253297-29-8
10.0g
$2275.0 2023-03-01

Additional information on 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride

Introduction to 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride (CAS No. 1253297-29-8)

4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1253297-29-8, belongs to the class of sulfonyl chlorides, which are widely recognized for their role as key intermediates in the synthesis of various biologically active molecules. The presence of a thiazole moiety in its structure enhances its pharmacological relevance, making it a valuable scaffold for drug discovery and development.

The thiazole ring is a heterocyclic compound consisting of sulfur, nitrogen, and carbon atoms, and it is known for its broad spectrum of biological activities. When incorporated into a benzene derivative, as seen in 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride, the compound exhibits enhanced stability and reactivity, which are crucial for further functionalization. This makes it an attractive candidate for use in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of sulfonyl chlorides due to their versatility in medicinal chemistry. The sulfonyl chloride functional group is particularly useful because it can undergo nucleophilic substitution reactions to form sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride suggests that it could be a potent precursor for the development of new drugs targeting various diseases.

One of the most compelling aspects of 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often overexpressed in cancer cells. Inhibiting these kinases can lead to the development of effective anticancer therapies. The thiazole ring has been shown to interact with the ATP-binding site of kinases, making it an ideal moiety for designing kinase inhibitors. Additionally, the presence of a sulfonyl chloride group allows for further derivatization to enhance binding affinity and selectivity.

Recent studies have demonstrated the efficacy of thiazole-based compounds in treating neurological disorders. For instance, derivatives of thiazole have been found to modulate neurotransmitter receptors and ion channels, which could lead to new treatments for conditions such as epilepsy and Alzheimer's disease. The structural features of 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride make it a promising candidate for further investigation in this area. Its ability to cross the blood-brain barrier and interact with central nervous system targets could open up new avenues for therapeutic intervention.

The synthesis of 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The starting materials typically include benzene derivatives and thiazole precursors, which are subjected to sulfonylation followed by chlorination. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its pharmaceutical applications, 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride has potential uses in material science and agrochemicals. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Furthermore, sulfonyl chloride derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants.

The growing interest in sustainable chemistry has also influenced research on compounds like 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being optimized to make the production of these compounds more efficient and environmentally friendly. Such advancements not only improve cost-effectiveness but also align with global efforts towards sustainable chemical manufacturing.

Future research on 4-(1,3-thiazol-4-yl)benzene-1-sulfonyl chloride is likely to focus on expanding its pharmacological applications through structure-based drug design. Computational methods such as molecular docking have been increasingly used to predict how this compound interacts with biological targets at the atomic level. These insights can guide the modification of its structure to enhance potency and reduce side effects. By leveraging computational tools alongside experimental validation, scientists can accelerate the discovery process.

The role of sulfonyl chlorides as key intermediates cannot be overstated. They serve as versatile building blocks that enable chemists to construct complex molecules with desired biological activities. The incorporation of a thiazole ring into these frameworks adds an extra layer of functionality that can be exploited for therapeutic purposes. As research progresses, we can expect to see more innovative applications emerging from derivatives like 4-(1,3-thiazol-4-yt)benzene - 1 - sulfonyl chloride.

In conclusion, 4 - ( 13 - thia z ol - 44 - y l ) b en zene - 11 - sul fon y l ch lor ide ( C A S N o . 12532 9729 - 88 ) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceutical research and beyond . Its unique structural features make it a valuable tool for drug discovery , material science , and sustainable chemical manufacturing . As our understanding of its properties continues to grow , so too will its potential applications , shaping the future landscape of chemical innovation .

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.